N-[3-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H18F2N4O3S/c19-17(20)27-16-3-1-2-13(12-16)21-18(28)23-10-8-22(9-11-23)14-4-6-15(7-5-14)24(25)26/h1-7,12,17H,8-11H2,(H,21,28)
• InChI Key: OCAGNXKOIJDMDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=S)NC3=CC(=CC=C3)OC(F)F
• Molecular Formula: C18H18F2N4O3S
• Molecular Weight: 408.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)-1-piperazinecarbothioamide often involves multi-step processes. For instance, semicarbazones and thiosemicarbazones with similar structural motifs are synthesized through intermediate stages, using methods such as crystallization from methanol solution. These processes are characterized using spectroscopic techniques like NMR and MS, highlighting the complex nature of synthesizing such molecules (Macalik et al., 2021).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals intricate details. For example, crystallographic studies have identified non-planar butadiene units and chair conformations in piperazine rings, providing insights into the 3D arrangement of atoms in these molecules (Deniz & Ibiş, 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds like N-[3-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)-1-piperazinecarbothioamide often include interactions with isocyanates to yield urea derivatives, as seen in monitoring airborne analytes (Vogel & Karst, 2002). These reactions highlight the reactivity and potential utility of such compounds in analytical chemistry.

Physical Properties Analysis

The physical properties of structurally similar compounds can be deduced through thermal and crystallographic studies. These studies often involve determining crystal structures, thermal stability, and intermolecular interactions, which are crucial for understanding the behavior of such compounds under different conditions (Awasthi et al., 2014).

Chemical Properties Analysis

The chemical properties of N-[3-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)-1-piperazinecarbothioamide and related compounds include their reactivity towards specific reagents and the formation of complexes with metals. These properties are explored through various spectroscopic and analytical techniques, providing a deeper understanding of the compound's chemistry and potential applications (Foley et al., 2014).